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Compound of Interest

Compound Name: N,N-Dimethylsuccinamic acid
CAS No.: 2564-95-6
Cat. No.: B166414
Get Quote
. J

Executive Summary

N,N-Dimethylsuccinamic acid (CAS: 2564-95-6) is a specialized organic intermediate often
used in drug development and organic synthesis.[1] While not classified as a P-listed or U-
listed acute hazardous waste under RCRA (Resource Conservation and Recovery Act), it
poses specific contact hazards (Skin/Eye Irritant) and requires strict adherence to organic
waste management protocols to prevent environmental contamination.

This guide provides a self-validating workflow for the safe containment, labeling, and disposal
of N,N-Dimethylsuccinamic acid, ensuring compliance with standard laboratory safety
practices and environmental regulations.

Chemical Identity & Hazard Assessment

Before initiating any disposal procedure, verify the chemical identity to ensure protocol
compatibility. N,N-Dimethylsuccinamic acid is a monoamide derivative of succinic acid,
possessing both a carboxylic acid moiety and a dimethylamide group.
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ble 1: Chemical ficati :

Parameter Specification

Chemical Name N,N-Dimethylsuccinamic acid

4-(dimethylamino)-4-oxobutanoic acid; N,N-

Synonyms . - . .
Dimethylsuccinic acid monoamide

CAS Number 2564-95-6

Molecular Formula CeH11NOs

Physical State Solid (Crystalline Powder)

Acidity Acidic (Carboxylic acid functional group)
Warning H315: Causes skin irritation H319:

GHS Classification Causes serious eye irritation H336: May cause
drowsiness or dizziness
Non-listed (Evaluate for Characteristic

RCRA Status

Corrosivity if in solution pH < 2)

Operational Insight: Because this compound is a carboxylic acid, it is chemically incompatible
with strong bases (exothermic neutralization) and strong oxidizing agents. Segregation is
critical to prevent accidental reactivity in waste containers.

Waste Characterization & Segregation Logic

Proper disposal relies on characterizing the waste stream before it leaves the bench.

The "Self-Validating" Segregation Check

e |s the waste pure solid?

Segregate as Solid Organic Waste.

e |s it dissolved in a solvent?

Segregate based on the solvent's properties (e.g., Flammable, Halogenated, or Aqueous
Acidic).
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¢ Is it mixed with oxidizers?

STOP. Quench oxidizers separately before combining.

Diagram 1: Disposal Decision Matrix

The following logic flow ensures the material ends up in the correct waste stream, minimizing
the risk of adverse chemical reactions.

Waste: N,N-Dimethylsuccinamic Acid

Determine Physical State

Solid (Powder/Crystal) Solution / Reaction Mix

Double Bag & Label

Container: Solid Organic Waste Identify Primary Solvent

(HDPE Wide-Mouth)

Organic Solvent

(.g., DCM, MeOH) Aqueous Solution

Halogenated? Check pH

Neutral/Buffered \ pH <2 or > 12.5

Container: Halogenated Organic Container: Non-Halogenated Organic Container: Aqueous Acid Waste
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Caption: Decision matrix for segregating N,N-Dimethylsuccinamic acid waste based on
physical state and solvent compaosition.

Step-by-Step Disposal Protocols
Protocol A: Disposal of Solid Waste (Pure Substance)

Applicability: Expired shelf stocks, weighing boat residues, or contaminated solid spills.

» PPE Requirement: Wear nitrile gloves, safety goggles, and a lab coat. Use a dust mask or
work in a fume hood if the powder is fine/dusty.

o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a dedicated
solid waste drum.

e Transfer:
o Transfer the solid directly into the waste container.

o Do not dissolve in water or solvent solely for the purpose of disposal (this increases waste
volume and cost).

e Labeling:
o Affix a hazardous waste label.
o Chemical Name: "N,N-Dimethylsuccinamic acid".[1][2][3]
o Hazard Checkbox: Mark "Irritant” and "Toxic" (precautionary).

o Storage: Cap tightly. Store in the satellite accumulation area (SAA) away from bases and
oxidizers.

Protocol B: Disposal of Liquid Waste (Reaction
Mixtures)

Applicability: Mother liquors, extraction layers, or HPLC waste containing the acid.
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» Solvent Identification: Determine the primary carrier solvent (e.g., Dichloromethane,
Methanol, Water).

e Segregation:
o If Halogenated (e.g., DCM): Pour into the "Halogenated Organic Waste" carboy.

o If Non-Halogenated (e.g., Methanol, Ethyl Acetate): Pour into the "Non-Halogenated
Organic Waste" carboy.

o If Aqueous: Pour into "Aqueous/Acid Waste" container. Note: Ensure the container is
compatible with acids (HDPE or glass).

e Rinsing: Triple-rinse the original glassware with a small amount of the compatible solvent
and add the rinsate to the waste container.

o Labeling: List "N,N-Dimethylsuccinamic acid" as a constituent on the waste tag with its
approximate percentage.

Spill Management & Emergency Response

In the event of an accidental release, immediate containment prevents exposure and
environmental release.

» Small Solid Spill (< 509):

o

Isolate the area.[4][5]

o

Cover the spill with damp paper towels to prevent dust generation (avoid soaking, just
damp).

(¢]

Sweep up carefully using a dustpan and brush.

[¢]

Place waste in a sealed bag and transfer to the Solid Waste container.

[¢]

Clean the surface with soap and water; dispose of cleaning materials as solid waste.

« Exposure Response:
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o Eye Contact: Rinse cautiously with water for at least 15 minutes (P305+P351+P338).
Remove contact lenses if present.[6][7][8]

o Skin Contact: Wash with plenty of soap and water (P302+P352). If irritation occurs, seek
medical advice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 10. Substance Registry Services | US EPA [cdxapps.epa.gov]

 To cite this document: BenchChem. [Technical Guide: Proper Disposal of N,N-
Dimethylsuccinamic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166414/docs#technical-guide-proper-disposal-of-n-n-
dimethylsuccinamic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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